Cas no 1896461-26-9 (tert-butyl N-{[2-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[2-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methyl}carbamate
• CAS No: 1896461-26-9
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 6223060
• PubChem ID: 117100337
• Update Time: 2025-05-20

tert-butyl N-{[2-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548622
• 1896461-26-9
• tert-butyl N-{[2-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methyl}carbamate

• Inchi： 1S/C14H23NO3/c1-13(2,3)18-12(17)15-8-14(9-16)7-10-4-5-11(14)6-10/h4-5,10-11,16H,6-9H2,1-3H3,(H,15,17)
• InChI Key： OYPYAUUMNVSFNN-UHFFFAOYSA-N
• SMILES： OCC1(CNC(=O)OC(C)(C)C)CC2C=CC1C2

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{[2-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methyl}carbamate

tert-butyl N-{[2-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methyl}carbamate: A Comprehensive Overview

The compound with CAS No 1896461-26-9, known as tert-butyl N-{[2-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methyl}carbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique bicyclic structure and its potential applications in drug delivery systems and advanced materials.

Recent studies have highlighted the importance of bicyclo[2.2.1]heptene derivatives in the development of biocompatible polymers and drug delivery vehicles. The presence of the hydroxymethyl group in this compound adds to its versatility, enabling it to participate in various chemical reactions such as nucleophilic substitutions and additions.

The synthesis of this compound involves a multi-step process that includes the formation of the bicyclic framework, followed by functionalization with the hydroxymethyl group and subsequent carbamate protection using tert-butyl groups. This approach ensures high purity and structural integrity, making it suitable for use in sensitive applications.

In terms of chemical properties, tert-butyl N-{[2-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methyl}carbamate exhibits excellent thermal stability and is resistant to hydrolysis under mild conditions, which are critical factors for its use in pharmaceutical formulations.

Recent research has explored the use of this compound as a precursor for bioabsorbable polymers, which are increasingly being used in medical devices due to their ability to degrade safely within the human body.

The development of novel synthetic routes for this compound has also been a focus of recent studies, with researchers seeking to optimize reaction conditions to improve yield and reduce costs.

In conclusion, tert-butyl N-{[2-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methyl}carbamate represents a promising compound with diverse applications across multiple disciplines.